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Compound of Interest

Compound Name: 2-Chloro-3-methylthiopyrazine

CAS No.: 1248090-42-7

Cat. No.: B3093731

Get Quote

Part 1: Executive Summary & Core Directive
Immediate Classification: Hazardous Chemical Waste (Halogenated & Sulfur-Containing).

Critical Hazard:DO NOT dispose of via sink/drain.[1] DO NOT mix with strong oxidizers. Odor

Warning: This compound possesses a potent, pervasive "roasted/sulfurous" odor. Poor

handling will contaminate the facility's air handling system.

The Directive: Treat 2-Chloro-3-methylthiopyrazine (CAS: 28244-30-6) as a high-priority

Halogenated Organic Waste. While often used as a flavor intermediate or pharmaceutical

building block, its specific chlorination and thioether functionality dictate a strict segregation

protocol to prevent the formation of toxic sulfoxides or uncontrolled exothermic reactions in

waste streams.

Part 2: Chemical Profile & Risk Assessment
To manage waste effectively, you must understand the "Why" behind the "How."
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Property Specification Operational Implication

CAS Number 28244-30-6
Unique identifier for waste

labeling.

Functional Groups
Chloropyrazine ring; Methylthio

ether

Cl: Requires halogenated

waste stream (incineration

scrubbing).S: Incompatible

with oxidizers (risk of violent

oxidation).

Physical State
Liquid (typically) or low-melting

solid

Likely to penetrate standard

latex gloves. Use Nitrile

(≥0.11mm).

Odor Threshold Extremely Low (ppb range)

Minute spills cause facility-

wide evacuation alerts due to

"gas leak" false alarms.

Flash Point Est. >90°C (Combustible)

Classify as "Ignitable" (D001) if

mixed with flammable solvents.

[2]

The Segregation Logic (The "Why")
Many labs default to a simple "Organic Waste" carboy. This is insufficient for CAS 28244-30-6.

Halogen Content: The chlorine atom necessitates high-temperature incineration (>1100°C)

with acid gas scrubbing to capture Hydrogen Chloride (HCl). Putting this in a non-

halogenated stream violates EPA/RCRA compliance and endangers incinerator operators.

Sulfur Reactivity: The methylthio group (-S-CH3) is a reducing agent. If mixed with waste

containing Nitric Acid or Peroxides, it can oxidize rapidly to sulfoxides/sulfones, generating

heat and potentially rupturing the container.

Part 3: Step-by-Step Disposal Protocol
Phase 1: Preparation & Segregation
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Container: Select a High-Density Polyethylene (HDPE) or Glass container. Avoid LDPE if the

waste is concentrated.

Secondary Containment: Place the waste bottle inside a secondary tray to catch drips.

Odor Control: All operations must occur inside a functioning fume hood.

Phase 2: The Transfer Workflow
Don PPE: Nitrile gloves (double-gloved recommended), lab coat, and safety glasses.

Check pH: Ensure the receiving waste container is Neutral to Slightly Basic. Avoid acidic

waste streams to prevent acid-catalyzed hydrolysis or gas evolution.

Transfer: Pour slowly using a funnel. Do not overfill (leave 10% headspace).

Seal: Cap tightly. Wipe the threads of the bottle and the cap with a Kimwipe soaked in

ethanol before closing. Note: Residual chemical on the threads is the #1 cause of "mystery

smells" in waste storage rooms.

Bagging: Place the sealed bottle into a clear zip-lock bag (double containment) before

removing it from the hood.

Phase 3: Labeling
Affix a hazardous waste label with the following specific data:

Chemical Name: 2-Chloro-3-methylthiopyrazine

Constituents: 100% (if pure) or list solvent % (e.g., "in Dichloromethane").

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Halogenated [x] Stench.

Part 4: Visualization of Workflows
Figure 1: Waste Stream Segregation Logic
Caption: Decision tree for segregating 2-Chloro-3-methylthiopyrazine to prevent incompatible

mixing.
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Waste: 2-Chloro-3-methylthiopyrazine

Is it mixed with Oxidizers?
(e.g., H2O2, HNO3)

STOP: DO NOT MIX
Risk of Explosion/Heat

Yes

Is it mixed with Non-Halogenated Solvents?
(e.g., Acetone, Methanol)

No

Stream A: Halogenated Organic Waste
(Standard Disposal)

No (Pure)

Stream B: Mixed Halogenated Waste
(Must be labeled Halogenated)

Yes

Click to download full resolution via product page

Figure 2: Spill Response Protocol
Caption: Immediate actions for spills >5mL to prevent odor contamination and exposure.

Spill Detected (>5mL) 1. Evacuate Immediate Area
(Odor Risk)

2. Maximize Ventilation
(Fume Hoods: Emergency Purge)

3. Don PPE
(Resp. Protection if outside hood)

4. Cover with Vermiculite
(Do NOT use paper towels)

5. Collect into Jar
(Double Bag Waste)

6. Decontaminate Surface
(Bleach/Water wash)

Click to download full resolution via product page

Part 5: Emergency Contingencies
Spill Management (The "Stench" Factor):

Small Spills (<5ml): Absorb immediately with Vermiculite or Activated Carbon. Do not use

paper towels alone, as they increase the surface area for evaporation, worsening the smell.

Decontamination: After absorbing the bulk liquid, wipe the surface with a dilute bleach

solution (10% Sodium Hypochlorite). The bleach oxidizes the sulfur moiety, effectively killing
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the odor (converting sulfide to sulfoxide/sulfone) and degrading the compound.

First Aid:

Skin Contact: Wash with soap and water for 15 minutes. The lipophilic nature of the pyrazine

ring allows dermal absorption; speed is critical.

Eye Contact: Rinse for 15 minutes. Consult an ophthalmologist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426
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